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Compound of Interest

Compound Name: OPC-163493

Cat. No.: B12377137

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of OPC-163493, an orally active and liver-targeted mitochondrial uncoupling agent.
The following procedures are based on preclinical safety data and established best practices
for managing potent pharmaceutical compounds in a laboratory setting. A formal Safety Data
Sheet (SDS) for OPC-163493 was not identified; therefore, a conservative approach to
handling is strongly recommended.

Hazard Identification and Risk Assessment

OPC-163493 is a potent investigational compound. Preclinical studies have identified the
following target organs for toxicity:

» Liver: Observed effects include focal necrosis, fatty changes, and granular eosinophilic
cytoplasm of hepatocytes.[1][2]

» Blood Vessels: Necrotizing arteritis has been observed in multiple organs.[1][2]
» Kidneys: Degeneration and regeneration of renal tubules have been noted.[1][2]

As a mitochondrial uncoupler, OPC-163493 can also cause increased body temperature.[1][2]
Due to its potency and observed toxicities, OPC-163493 should be handled with the same
precautions as a cytotoxic agent.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure. The following table summarizes the required PPE for handling OPC-163493.

PPE Category

Item

Specifications and Use

Hand Protection

Double-gloving with
chemotherapy-rated nitrile

gloves

Inner glove should be tucked
under the gown cuff, and the
outer glove should extend over
the cuff. Change gloves
immediately if contaminated
and every 30-60 minutes

during prolonged handling.

Body Protection

Disposable, solid-front, back-

closing gown

Should be made of a low-lint,
impervious material. Cuffs

should be elasticized.

Eye and Face Protection

ANSI-approved safety goggles
and a full-face shield

Goggles should provide a
complete seal around the
eyes. A face shield is required
when there is a risk of

splashes or aerosols.

Respiratory Protection

NIOSH-approved N95 or

higher respirator

Required for handling the
powdered form of the
compound or when generating
aerosols. Fit-testing is

mandatory.

Foot Protection

Disposable shoe covers

To be worn over laboratory-

dedicated, closed-toe shoes.

Engineering Controls and Safe Handling Procedures

Engineering controls are the primary means of minimizing exposure. All handling of OPC-

163493, especially the powdered form, must be conducted within a certified containment

device.
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Primary Engineering Control: A Class Il, Type B2 Biological Safety Cabinet (BSC) or a
compounding aseptic containment isolator (CACI) is required for all manipulations of OPC-
163493. These devices provide both personnel and product protection by maintaining a

negative pressure environment and exhausting air to the outside.

Weighing: Use a ventilated balance enclosure or powder containment hood when weighing

the compound.

Solution Preparation: Prepare solutions within the BSC or CACI. Use closed-system drug-
transfer devices (CSTDs) whenever possible to minimize the generation of aerosols.

General Laboratory Practices:

[¢]

Designate a specific area for handling OPC-163493.

Restrict access to authorized and trained personnel only.

[e]

o

Avoid eating, drinking, and applying cosmetics in the designated area.

Transport OPC-163493 in clearly labeled, sealed, and impact-resistant secondary

[¢]

containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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